N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)-4-chloro-1-ethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-4-chloro-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H26ClN5O2S/c1-6-26-17(14(22)10-23-26)18(28)25-27-11(2)24-19-16(20(27)29)13-8-7-12(21(3,4)5)9-15(13)30-19/h10,12H,6-9H2,1-5H3,(H,25,28)
• InChI Key: PAWLMLRDBVRFOK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)Cl)C(=O)NN2C(=NC3=C(C2=O)C4=C(S3)CC(CC4)C(C)(C)C)C
• Molecular Formula: C21H26ClN5O2S
• Molecular Weight: 448.0 g/mol

Description

N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)-4-chloro-1-ethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C21H26ClN5O2S and its molecular weight is 448.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 447.1495740 g/mol and the complexity rating of the compound is 741. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Researchers have developed methods for the synthesis of pyrazolopyrimidine derivatives, highlighting their potential in creating compounds with specific biological activities. These synthetic routes involve condensation reactions and have been evaluated for their efficiency in generating target molecules with desired functional groups (Rahmouni et al., 2016; Lukić et al., 2017).

Biological Evaluations

• Compounds within this chemical family have been assessed for their biological activities, including anticancer and anti-5-lipoxygenase effects. The structure-activity relationship (SAR) studies provide insights into the molecular features contributing to their biological efficacies (Rahmouni et al., 2016).

Medicinal Chemistry Applications

• Novel derivatives have been synthesized and tested for inhibition against specific enzymes like cathepsins B and K, showing the potential of these compounds in the development of therapeutic agents. The research into these derivatives opens new avenues for drug discovery, particularly in targeting diseases associated with these enzymes (Lukić et al., 2017).

Anticancer and Anti-inflammatory Properties

• The exploration of new esters and hybrids linked to pyrazolopyrimidinones has led to findings regarding their potential anticancer and anti-inflammatory properties. This line of research underscores the versatility of this compound class in the development of new therapeutic strategies (Vasylyev et al., 1999).